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Compound of Interest

Compound Name: Diethyl methylmalonate

Cat. No.: B048530 Get Quote

This guide provides an in-depth comparison of adducts derived from diethyl methylmalonate,

a versatile reagent in organic synthesis. It is intended for researchers, scientists, and

professionals in drug development seeking to understand the formation, structure, and

comparative performance of these compounds against relevant alternatives. The focus is on

adducts formed through Michael addition and alkylation reactions, supported by experimental

data and detailed protocols.

Introduction to Diethyl Methylmalonate and its
Adducts
Diethyl methylmalonate, with the chemical formula CH₃CH(COOC₂H₅)₂, is a colorless liquid

widely used as an intermediate in the synthesis of pharmaceuticals, such as non-steroidal anti-

inflammatory agents, and in the flavor and fragrance industries.[1] Its reactivity is centered

around the acidic α-hydrogen, which can be readily deprotonated to form a stabilized enolate.

This enolate is a potent nucleophile, enabling the formation of carbon-carbon bonds through

two primary pathways leading to adducts:

Michael Addition: The enolate attacks an α,β-unsaturated carbonyl compound in a conjugate

addition reaction.[2]

Alkylation: The enolate undergoes nucleophilic substitution with an alkyl halide.[3][4]
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These reactions allow for the synthesis of a diverse range of substituted dicarboxylic acid

derivatives.

Comparison of Physicochemical Properties
The choice of a malonic ester derivative can be influenced by its physical properties, which

affect reaction conditions and purification methods. Below is a comparison of diethyl
methylmalonate with its parent compound, diethyl malonate, and a more substituted

analogue, diethyl sec-butylmalonate.

Property
Diethyl
Methylmalonate

Diethyl Malonate
Diethyl sec-
Butylmalonate

Molecular Formula C₈H₁₄O₄ C₇H₁₂O₄ C₁₁H₂₀O₄

Molecular Weight 174.19 g/mol 160.17 g/mol 216.27 g/mol [5]

Boiling Point
198-199 °C at 760

mmHg[5]

199.3 °C at 760

mmHg

110-120 °C at 18-20

mmHg[5]

Density 1.022 g/mL at 20 °C[5] 1.055 g/mL at 20 °C ~0.98 g/cm³[5]

Refractive Index 1.413 at 20 °C[5] 1.414 at 20 °C ~1.422[5]

Adduct Formation via Michael Addition
The Michael addition is a key reaction for forming adducts from diethyl methylmalonate. The

enolate of diethyl methylmalonate adds to a Michael acceptor, such as an α,β-unsaturated

ketone or nitroolefin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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